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Introduction: Benign Prostatic Hyperplasia (BPH) is a prevalent condition in aging men,

characterized by the non-malignant enlargement of the prostate gland, which can lead to

significant lower urinary tract symptoms (LUTS).[1] The pathophysiology of BPH is complex,

involving hormonal imbalances, chronic inflammation, and altered stromal-epithelial

interactions.[1][2] Traditional 2D cell culture and animal models have limitations in fully

recapitulating the intricate 3D architecture and cellular heterogeneity of the human prostate.

Prostate organoids have emerged as a powerful in vitro system that bridges this gap.[3][4]

These self-organizing, 3D structures, grown from primary patient tissues or stem cells, mimic

the cellular composition and glandular architecture of the prostate, providing a more

physiologically relevant model to study BPH pathogenesis, identify therapeutic targets, and

screen potential drug candidates.[4][5]

Experimental Workflows & Logical Relationships
A logical workflow is essential for successfully employing organoids in BPH research. The

process begins with tissue acquisition and organoid establishment, followed by the induction of

a hyperplastic phenotype, and concludes with various analytical endpoints.
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Overall Experimental Workflow for BPH Organoid Studies

Phase 1: Organoid Establishment

Phase 2: BPH Modeling

Phase 3: Analysis & Application
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(qPCR, scRNA-seq) Histology & Immunofluorescence Drug Screening & Efficacy Testing

Protocol 1 Workflow: Prostate Organoid Establishment
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Androgen and Estrogen Signaling in BPH
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Inflammatory Cytokine Signaling in BPH
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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